1-(Cyclopropylmethoxy)-4-fluorosulfonyloxybenzene
Description
1-(Cyclopropylmethoxy)-4-fluorosulfonyloxybenzene is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research. This compound is commonly referred to as CF3 and is used in the development of new drugs for various diseases.
Scientific Research Applications
Cyclopropane Derivatives Synthesis The compound's relevance extends to the synthesis of cyclopropane derivatives, exemplified by the rhodium-catalyzed cyclopropanation of 1-fluoro-1-(phenylsulfonyl)ethylene and diazo esters. This method allows for the stereoselective synthesis of cis-2-fluorocyclopropanecarboxylic acid, showcasing an effective approach to generating electron-deficient olefin and diazoacetates, which are critical in medicinal chemistry and materials science (Shibue & Fukuda, 2014).
Membrane Chemistry Moreover, the structural motifs present in 1-(Cyclopropylmethoxy)-4-fluorosulfonyloxybenzene are analogous to those in studies exploring the chemical modification of membranes. For instance, research into how sulfhydryl and amino reactive reagents affect ion permeability in human red blood cells provides insights into membrane protein functionality and ion transport mechanisms. These studies contribute to a deeper understanding of cell physiology and the development of therapeutic strategies for diseases related to membrane dysfunction (Knauf & Rothstein, 1971).
Material Science Applications In material science, derivatives of fluorosulfonyloxybenzene play a pivotal role in creating high-performance materials, such as fluorinated sulfonated poly(arylene ether)s. These materials, featuring semi-crystalline structures, offer exceptional conducting and stable properties for proton exchange membranes, vital for fuel cell technology. The synthesis and characterization of such copolymers underscore the potential of fluorosulfonyloxy derivatives in advancing energy conversion devices (Kim, Park, & Lee, 2020).
properties
IUPAC Name |
1-(cyclopropylmethoxy)-4-fluorosulfonyloxybenzene |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11FO4S/c11-16(12,13)15-10-5-3-9(4-6-10)14-7-8-1-2-8/h3-6,8H,1-2,7H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ISFGSFGUOFUESR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1COC2=CC=C(C=C2)OS(=O)(=O)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11FO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-([2,3'-Bipyridin]-3-ylmethyl)-3-(5-chloro-2-methoxyphenyl)urea](/img/structure/B2999739.png)
![6-fluoro-3-(4-fluorophenyl)-1-phenyl-1H-pyrazolo[4,3-c]quinoline](/img/structure/B2999740.png)
![1-(2,4-dichlorophenyl)-N-(3-(trifluoromethyl)phenyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carbothioamide](/img/structure/B2999744.png)
![2-[5-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-2-oxopyridin-1(2H)-yl]-N-(4-fluorobenzyl)acetamide](/img/structure/B2999748.png)
![8-Boc-2-oxo-8-azabicyclo[3.2.1]octane](/img/structure/B2999753.png)
